Cas no 2229127-47-1 (1-(4-bromo-2,6-difluorophenyl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(4-bromo-2,6-difluorophenyl)-N-methylcyclopropan-1-amine
• CAS No: 2229127-47-1
• MF: C₁₀H₁₀BrF₂N
• MW: 262.093908786774
• CID: 5939171
• PubChem ID: 165680743
• Update Time: 2025-06-09

1-(4-bromo-2,6-difluorophenyl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2,6-difluorophenyl)-N-methylcyclopropan-1-amine
• EN300-1924013
• 2229127-47-1

• Inchi： 1S/C10H10BrF2N/c1-14-10(2-3-10)9-7(12)4-6(11)5-8(9)13/h4-5,14H,2-3H2,1H3
• InChI Key： QAUMHJCIJONHNI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)C1(CC1)NC)F

Computed Properties

• Exact Mass: 260.99647g/mol
• Monoisotopic Mass: 260.99647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Additional information on 1-(4-bromo-2,6-difluorophenyl)-N-methylcyclopropan-1-amine

1-(4-Bromo-2,6-Difluorophenyl)-N-Methylcyclopropan-1-amine: A Comprehensive Overview

1-(4-Bromo-2,6-difluorophenyl)-N-methylcyclopropan-1-amine (CAS No. 2229127-47-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated and difluorinated phenyl group, as well as a methylated cyclopropane ring. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing investigation in various research areas.

The bromine atom in the phenyl group of 1-(4-bromo-2,6-difluorophenyl)-N-methylcyclopropan-1-amine plays a crucial role in modulating its biological activity. Bromine is known for its ability to enhance the lipophilicity of molecules, which can improve their cellular permeability and bioavailability. This property is particularly important in drug design, where optimizing the pharmacokinetic profile of a compound is essential for its therapeutic efficacy.

The presence of difluoro groups in the phenyl ring further enhances the lipophilicity and metabolic stability of the molecule. Fluorine atoms are widely used in drug discovery due to their ability to improve the binding affinity of ligands to their target proteins. In the case of 1-(4-bromo-2,6-difluorophenyl)-N-methylcyclopropan-1-amine, the difluoro substitution may contribute to its enhanced binding properties and potential as a therapeutic agent.

The methylated cyclopropane ring is another key structural feature of this compound. Cyclopropane rings are known for their unique electronic and steric properties, which can influence the conformational flexibility and reactivity of the molecule. The methylation of the cyclopropane ring can further modulate these properties, potentially affecting the compound's biological activity and selectivity.

Recent studies have explored the potential applications of 1-(4-bromo-2,6-difluorophenyl)-N-methylcyclopropan-1-amine in various therapeutic areas. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, preliminary studies have shown that this compound exhibits inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively inhibit these kinases could lead to new treatments for various types of cancer.

In addition to its potential as an enzyme inhibitor, 1-(4-bromo-2,6-difluorophenyl)-N-methylcyclopropan-1-amine has also been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular diseases, neurodegenerative disorders, and autoimmune conditions. Compounds with anti-inflammatory activity can play a crucial role in managing these conditions. Early studies suggest that 1-(4-bromo-2,6-difluorophenyl)-N-methylcyclopropan-1-amine may have promising anti-inflammatory effects, making it a valuable candidate for further development.

The synthesis of 1-(4-bromo-2,6-difluorophenyl)-N-methylcyclopropan-1-amine involves several steps that require precise control over reaction conditions to ensure high yields and purity. The synthesis typically begins with the bromination and difluorination of a phenyl derivative, followed by the formation of the cyclopropane ring through a suitable cyclization reaction. The final step involves N-methylation to produce the desired compound. Advanced synthetic techniques and catalysts are often employed to optimize these reactions and achieve high efficiency.

From a pharmacological perspective, 1-(4-bromo-2,6-difluorophenyl)-N-methylcyclopropan-1-amine has shown promising results in preclinical studies. Its ability to cross cell membranes and interact with specific protein targets makes it an attractive candidate for further development into therapeutic agents. However, more extensive studies are needed to fully understand its pharmacokinetic and pharmacodynamic properties, as well as its safety profile.

In conclusion, 1-(4-bromo-2,6-difluorophenyl)-N-methylcyclopropan-1-amine (CAS No. 2229127-47-1) is a promising compound with potential applications in various therapeutic areas. Its unique structural features and biological activities make it an important subject of ongoing research in medicinal chemistry and pharmaceutical science. As more data becomes available from preclinical and clinical studies, this compound may pave the way for new treatments for diseases such as cancer and inflammatory disorders.